3-(4-fluorophenyl)-1-methyl-N-(6-morpholinopyrimidin-4-yl)-1H-pyrazole-5-carboxamide

• IUPAC Name: 5-(4-fluorophenyl)-2-methyl-N-(6-morpholin-4-ylpyrimidin-4-yl)pyrazole-3-carboxamide
• InChI: InChI=1S/C19H19FN6O2/c1-25-16(10-15(24-25)13-2-4-14(20)5-3-13)19(27)23-17-11-18(22-12-21-17)26-6-8-28-9-7-26/h2-5,10-12H,6-9H2,1H3,(H,21,22,23,27)
• InChI Key: CVTFXIUCBUROLP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=C(C=C2)F)C(=O)NC3=CC(=NC=N3)N4CCOCC4
• Molecular Formula: C19H19FN6O2
• Molecular Weight: 382.4 g/mol
• CAS No.: 1396864-45-1

Description

3-(4-fluorophenyl)-1-methyl-N-(6-morpholinopyrimidin-4-yl)-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C19H19FN6O2 and its molecular weight is 382.399. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

GPR39 Agonists Discovery

A study identified kinase inhibitors as novel GPR39 agonists, revealing an unexpected role of zinc as an allosteric potentiator of small-molecule-induced activation of GPR39. This expands the potential kinase off-targets to include G protein-coupled receptors, suggesting applications in drug discovery and development for metabolic disorders and possibly other diseases where GPR39 is implicated (Sato, Huang, Kroeze, & Roth, 2016).

Novel Pyrazoles in Drug Discovery

Another study focused on the synthesis of novel pyrazole derivatives and evaluated their biological properties, including antioxidant, anti-breast cancer, and anti-inflammatory activities. The research highlights the potential of pyrazole compounds in medicinal chemistry, particularly as COX-2 inhibitors or anti-inflammatory drugs (Thangarasu, Manikandan, & Thamaraiselvi, 2019).

Antibacterial Drug Metabolism Study

Research on FYL-67, a novel oxazolidinone antibacterial drug, aimed to identify its phase I metabolites, offering insights into the drug's metabolic biotransformation. Such studies are crucial for understanding the pharmacodynamics and toxicodynamics of new therapeutic agents (Sang, Long, Yang, Ye, Yang, Chen, Wang, & Luo, 2016).

Anticancer and Anti-5-Lipoxygenase Agents

Research into novel pyrazolopyrimidines derivatives explored their potential as anticancer and anti-5-lipoxygenase agents, suggesting applications in cancer therapy and inflammation treatment (Rahmouni, Souiei, Belkacem, Romdhane, Bouajila, & Ben Jannet, 2016).

Mechanism of Action

Target of Action

The primary targets of 3-(4-fluorophenyl)-1-methyl-N-(6-morpholinopyrimidin-4-yl)-1H-pyrazole-5-carboxamide are the enzymes inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) . These enzymes play a crucial role in the inflammatory response, with iNOS being responsible for the production of nitric oxide (NO), and COX-2 being involved in the production of prostaglandins .

Mode of Action

This compound: interacts with its targets by binding to the active sites of iNOS and COX-2 . This binding inhibits the activity of these enzymes, thereby reducing the production of NO and prostaglandins . The compound forms hydrophobic interactions with the active sites of these enzymes, contributing to its inhibitory effect .

Biochemical Pathways

By inhibiting iNOS and COX-2, This compound affects the biochemical pathways involved in the inflammatory response . The reduction in NO and prostaglandin production leads to a decrease in inflammation, as these molecules are key mediators of the inflammatory response .

Result of Action

The molecular and cellular effects of This compound ’s action include a reduction in iNOS and COX-2 mRNA expression in LPS-stimulated RAW 264.7 macrophage cells . This leads to a decrease in the amount of iNOS and COX-2 protein expression, hence inhibiting the inflammatory response .

Future Directions

The compound’s unique molecular structure and its potential in drug discovery and disease treatment suggest promising future directions. Its role in inhibiting the inflammatory response indicates its potential as a novel therapeutic strategy for inflammation-associated disorders.

Biochemical Analysis

Biochemical Properties

This compound interacts with various enzymes and proteins, particularly iNOS and COX-2 . It has been found to inhibit the production of nitric oxide (NO) at non-cytotoxic concentrations . The compound forms hydrophobic interactions with the active sites of iNOS and COX-2, indicating a strong affinity .

Cellular Effects

3-(4-fluorophenyl)-1-methyl-N-(6-morpholinopyrimidin-4-yl)-1H-pyrazole-5-carboxamide has been shown to have significant effects on macrophage cells stimulated by LPS . It dramatically reduces the mRNA expression of iNOS and COX-2, thereby inhibiting the inflammatory response .

Molecular Mechanism

The compound exerts its effects at the molecular level by binding to the active sites of iNOS and COX-2 . This binding interaction results in the inhibition of these enzymes, leading to a decrease in the production of NO and the expression of COX-2 protein .